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Compound of Interest

Compound Name: Carbaryl-D3

Cat. No.: B1494596 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides immediate, essential

safety and logistical information for the handling of Carbaryl-D3, a deuterated analog of

Carbaryl. The following procedural guidance is designed to ensure the safety of laboratory

personnel and to maintain compliance with regulatory standards.

Immediate Safety and Hazard Information
Carbaryl-D3, like its parent compound Carbaryl, is a cholinesterase inhibitor and should be

handled with care. It is classified as harmful if swallowed or inhaled, can cause skin and eye

irritation, is a suspected carcinogen, and is very toxic to aquatic life.[1][2][3][4]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[4][5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water.[4][5] If skin irritation occurs, seek medical advice.[5]

Eye Contact: Rinse cautiously with water for 15-20 minutes, holding the eyelids open.[5][6]

Remove contact lenses, if present, after the first 5 minutes and continue rinsing.[5][6] Seek

immediate medical attention.[5]
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Ingestion: Do NOT induce vomiting.[7] Rinse mouth and have the person sip a glass of water

if they are able to swallow.[1][5] Call a poison control center or doctor immediately for

treatment advice.[1][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Carbaryl-D3 to

minimize exposure:

PPE Category Specific Requirements

Hand Protection

Chemically resistant gloves such as Neoprene,

Nitrile/butadiene rubber ("nitrile" or "NBR"), or

Polyvinyl chloride ("PVC" or "vinyl").[5]

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield may be required

for larger quantities or when there is a splash

hazard.[5]

Skin and Body Protection

Laboratory coat, long-sleeved shirt, and long

pants to prevent skin contact. For larger-scale

operations, a chemical-resistant apron or full-

body suit may be necessary.[5]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[5][8] If ventilation is

inadequate, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors and

particulates should be used.[4][9]

Operational and Disposal Plans
Handling and Storage:

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6]

Store Carbaryl-D3 in its original, tightly closed container in a cool, dry, and well-ventilated

area.[5][6]
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The storage area should be locked up and inaccessible to unauthorized personnel.[1][2][3][5]

Avoid contact with heat, sparks, and open flames.[5]

Spill Management:

In the event of a spill, follow these procedures:

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an absorbent material like sand, earth, or vermiculite to absorb

the spilled substance.[6]

Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,

sealable container for disposal.[6]

Clean: Decontaminate the spill area with a suitable cleaning agent and rinse with water.[6]

Report: Report the spill to the appropriate safety officer or department.

Disposal Plan:

All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as hazardous waste.

Wastes should be disposed of at an approved waste disposal facility.[1][6]

Follow all local, state, and federal regulations for the disposal of chemical waste.[6]

For empty containers, triple rinse or use an equivalent method, and then offer for recycling if

available, or puncture and dispose of in a sanitary landfill.[1][6]

Emergency Workflow for Carbaryl-D3 Spill
The following diagram outlines the logical workflow for responding to a Carbaryl-D3 spill in a

laboratory setting.
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Carbaryl-D3 Spill Occurs

Assess Spill Size and Risk

Small, Manageable Spill

Minor

Large or Unmanageable Spill

Major

Secure the Area
Restrict Access

Evacuate Area
Activate Emergency Response

Report the Incident

Don Appropriate PPE

Contain the Spill
with Absorbent Material

Collect Contaminated Material
into Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste
per Regulations

Click to download full resolution via product page

Caption: Workflow for handling a Carbaryl-D3 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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